Cas no 61292-64-6 (Phenol, 2-(1H-imidazol-1-yl)-4-nitro-)

• Product Name: Phenol, 2-(1H-imidazol-1-yl)-4-nitro-
• CAS No: 61292-64-6
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 485571
• PubChem ID: 21481591
• Update Time: 2025-04-19

Phenol, 2-(1H-imidazol-1-yl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1H-imidazol-1-yl)-4-nitro-
• 2-imidazol-1-yl-4-nitrophenol
• 2-(1H-Imidazol-1-yl)-4-nitrophenol
• DTXSID70614476
• 2-(1-imidazolyl)-4-nitrophenol
• 61292-64-6
• SCHEMBL11703644
• KJEQFYVOKPIWIZ-UHFFFAOYSA-N

• Inchi： 1S/C9H7N3O3/c13-9-2-1-7(12(14)15)5-8(9)11-4-3-10-6-11/h1-6,13H
• InChI Key： KJEQFYVOKPIWIZ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1N1C=NC=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 205.04874109g/mol
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.9Ų